1-(4-nitrobenzyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one

• IUPAC Name: 1-[(4-nitrophenyl)methyl]-5-phenyl-3H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C22H17N3O3/c26-21-14-23-22(17-6-2-1-3-7-17)19-8-4-5-9-20(19)24(21)15-16-10-12-18(13-11-16)25(27)28/h1-13H,14-15H2
• InChI Key: TVNVYZPNQOMGCY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2C(=N1)C3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 866010-22-2

Description

1-(4-nitrobenzyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C22H17N3O3 and its molecular weight is 371.396. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis Approaches : Novel synthesis methods for 1,4-benzodiazepines and 1,4-benzodiazepin-5-ones have been reported, highlighting palladium-catalyzed carboamination reactions that offer heterocyclic products in good yield. These methods are pivotal for generating diverse derivatives for further study and application (Neukom, Aquino, & Wolfe, 2011).

• Chemical Transformations : Research on stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones, including derivatives of 1,4-benzodiazepin-2-one, has produced cyclization products under standard nitroarene reduction conditions. Such transformations are crucial for understanding the reactivity and potential applications of these compounds in medicinal chemistry and material science (Bates & Li, 2002).

• Solid-Phase Synthesis : The development of solid-phase synthesis techniques for polysubstituted 1,5-benzodiazepin-2-ones illustrates the versatility and efficiency of generating these compounds. Such methods facilitate the production of diverse derivatives for pharmacological screening and other applications (Schwarz, Tumelty, & Gallop, 1998).

Pharmacological Studies

• Pharmacological Activity : Derivatives of 1,4-benzodiazepin-2-one have been synthesized and evaluated for their psychotropic effects, indicating the importance of the structural modifications on their biological activities. Such studies are vital for the development of new therapeutic agents (Ongone et al., 2018).

• Inhibition of Nucleoside Transport : Analogs of 4-nitrobenzylthioinosine, related to the 1,4-benzodiazepin-2-one structure, have shown inhibition of the nucleoside transport protein ENT1. These findings contribute to the understanding of molecular interactions and could lead to the development of novel therapeutic strategies for diseases where nucleoside transport modulation is beneficial (Tromp et al., 2004).